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Compound of Interest

Compound Name: 5-Nitrosalicylic acid

Cat. No.: B045951 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Nitrosalicylic acid, a significant

chemical intermediate in various industrial applications, including pharmaceuticals and dye

synthesis. This document outlines its chemical identity, physical properties, synthesis protocols,

and key applications, presenting data in a structured and accessible format for technical

experts.

Core Chemical Identifiers
CAS Number: 96-97-9[1][2][3][4][5]

IUPAC Name: 2-hydroxy-5-nitrobenzoic acid[1][2]

Physicochemical Properties
The quantitative data for 5-Nitrosalicylic acid are summarized in the table below for easy

reference and comparison.
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Property Value Source

Molecular Formula C7H5NO5 [1][2][4][6]

Molecular Weight 183.12 g/mol [2][3][4][5][6]

Appearance
Light yellow to yellow

crystalline powder
[4][6][7]

Melting Point 228-231 °C [6]

Boiling Point 399.1 °C at 760 mmHg [6]

Density 1.65 g/cm³ [6]

Flash Point 183.9 °C [6]

Purity
≥95% to >99% (method

dependent)
[6][8]

Experimental Protocols for Synthesis
The synthesis of 5-Nitrosalicylic acid is primarily achieved through the nitration of salicylic

acid. Several methods have been reported, with variations in nitrating agents, solvents, and

reaction conditions.

Method 1: Nitration using Mixed Acid (HNO₃/H₂SO₄)
This is the most conventional method for synthesizing 5-Nitrosalicylic acid.[3]

Reagents: Salicylic acid, concentrated nitric acid (HNO₃), concentrated sulfuric acid (H₂SO₄).

Procedure:

A mixture of concentrated nitric acid and concentrated sulfuric acid is prepared. The

sulfuric acid acts as a catalyst and a dehydrating agent, facilitating the formation of the

nitronium ion (NO₂⁺).[3]

Salicylic acid is slowly added to the mixed acid solution while controlling the temperature,

typically at low temperatures (e.g., 0-10 °C) to manage the exothermic reaction.
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The reaction mixture is stirred for a specified period to ensure complete nitration.

The product is precipitated by pouring the reaction mixture into ice water.

The resulting solid is filtered, washed with cold water to remove residual acids, and then

dried.

Key Parameters: The molar ratio of nitric acid to salicylic acid is a critical parameter, typically

ranging from 1.0 to 2.5.[3]

Method 2: Synthesis in a Micro-reactor
A continuous process utilizing a micro-reactor has been developed for improved control and

efficiency.[9]

Reagents: Salicylic acid in an organic solvent, and a nitrating agent (mixture of sulfuric and

nitric acid).

Procedure:

The nitrating agent and the salicylic acid solution are continuously fed into a micro-reactor

using pumps in a two-stream feeding mode.[9]

The reaction temperature is controlled between 55-75 °C.[9]

The residence time in the reactor is significantly short, around 20-40 seconds.[9]

The reaction mixture is then directed to counter-current extraction equipment for

continuous separation of the aqueous and organic phases.[9]

Advantages: This method allows for more precise control over the reaction, is more stable,

and has a much shorter reaction time compared to traditional batch processes.[9]

Method 3: Nitration using Urea Nitrate/Sulfuric Acid
This method employs urea nitrate as the nitrating reagent.

Reagents: Salicylic acid, urea nitrate, concentrated sulfuric acid.
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Procedure:

Salicylic acid is dissolved in concentrated sulfuric acid and cooled in an ice bath to 0 °C.

[10]

Urea nitrate is slowly added in batches to the solution while maintaining the temperature at

around 0 °C.[10]

After the addition is complete, the reaction temperature is raised to 25 °C and stirred for

approximately 6 hours.[10]

The reaction mixture is then poured into ice water to precipitate the product, which is

subsequently filtered and dried.[10]

Visualized Workflows and Relationships
Synthesis Workflow of 5-Nitrosalicylic Acid
The following diagram illustrates a generalized workflow for the synthesis of 5-Nitrosalicylic
acid via the nitration of salicylic acid.
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Caption: Generalized synthesis workflow for 5-Nitrosalicylic acid.

Role as a Pharmaceutical Intermediate
5-Nitrosalicylic acid is a crucial intermediate in the synthesis of Mesalazine (also known as 5-

aminosalicylic acid), a drug used to treat inflammatory bowel disease.[7][11] The logical

relationship is depicted below.
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Caption: Role of 5-Nitrosalicylic acid in Mesalazine synthesis.

Applications
5-Nitrosalicylic acid is a versatile compound with several important industrial applications:

Pharmaceutical Intermediate: It is a key raw material in the manufacturing of Mesalazine (5-

aminosalicylic acid), an anti-inflammatory drug used to treat conditions like ulcerative colitis

and Crohn's disease.[5][7][11]

Dye and Pigment Synthesis: It serves as an important intermediate in the production of

various dyes and pigments.[5][6][7]

Analytical Chemistry: It is used as a colorimetric reagent for the quantitative determination of

reducing sugars, which is valuable in biochemical assays and quality control in the food

industry.[7]

Corrosion Inhibitor: It can function as a corrosion inhibitor by forming a protective layer on

metal surfaces.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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